tert-butyl 3-(2-oxoethoxy)propanoate
Overview
Description
“tert-butyl 3-(2-oxoethoxy)propanoate” is a chemical compound. It is an ester with the empirical formula C9H16O4 . The compound contains a total of 28 bonds, including 12 non-hydrogen bonds, 2 multiple bonds, 7 rotatable bonds, 2 double bonds, 1 aliphatic ester, 1 aliphatic aldehyde, and 1 aliphatic ether .
Molecular Structure Analysis
The molecular structure of “tert-butyl 3-(2-oxoethoxy)propanoate” is characterized by a total of 28 bonds, including 12 non-hydrogen bonds, 2 multiple bonds, 7 rotatable bonds, 2 double bonds, 1 aliphatic ester, 1 aliphatic aldehyde, and 1 aliphatic ether .properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl 3-(2-oxoethoxy)propanoate can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "tert-butyl alcohol", "ethyl acetoacetate", "sodium ethoxide", "propanoic acid", "thionyl chloride", "triethylamine", "dimethylformamide", "sodium bicarbonate", "brine", "magnesium sulfate", "ethyl acetate" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with thionyl chloride and triethylamine in dimethylformamide to form ethyl 2-chloroacetoacetate.", "Step 2: Sodium ethoxide is added to a solution of tert-butyl alcohol in ethanol to form tert-butyl ethoxide.", "Step 3: Ethyl 2-chloroacetoacetate is reacted with tert-butyl ethoxide in ethanol to form tert-butyl 3-(2-chloroethoxy)propanoate.", "Step 4: tert-butyl 3-(2-chloroethoxy)propanoate is reacted with propanoic acid and sodium bicarbonate in ethanol to form tert-butyl 3-(2-oxoethoxy)propanoate.", "Step 5: The reaction mixture is washed with brine and dried over magnesium sulfate.", "Step 6: The product is isolated by evaporation of the solvent and purification using column chromatography with ethyl acetate as the eluent." ] } | |
CAS RN |
1246247-28-8 |
Product Name |
tert-butyl 3-(2-oxoethoxy)propanoate |
Molecular Formula |
C9H16O4 |
Molecular Weight |
188.2 |
Purity |
95 |
Origin of Product |
United States |
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